Cas no 1335574-20-3 ((2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine)

• Product Name: (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine
• CAS No: 1335574-20-3
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 5977218
• PubChem ID: 165947057
• Update Time: 2025-06-08

(2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine
• SCHEMBL24187354
• EN300-1923685
• 1335574-20-3

• Inchi： 1S/C9H10BrF2N/c1-5(13)2-6-3-8(11)9(12)4-7(6)10/h3-5H,2,13H2,1H3/t5-/m1/s1
• InChI Key： UCZAQECNFKKNOT-RXMQYKEDSA-N
• SMILES： BrC1C=C(C(=CC=1C[C@@H](C)N)F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine

Introduction to (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine (CAS No. 1335574-20-3) stands out as a compound of significant interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its synthesis, and its relevance in contemporary research, particularly in the realm of drug discovery and molecular design.

The molecular structure of (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine is characterized by a chiral center at the propan-2-amine moiety, which imparts stereoselectivity to its reactivity. The presence of bromine and fluorine substituents on the aromatic ring enhances its electronic properties, making it a versatile intermediate in organic synthesis. The compound's stereochemistry is particularly noteworthy, as it allows for the exploration of enantiomer-specific interactions in biological systems.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity. The bromo-4,5-difluorophenyl group in this compound is a prime example of such a moiety. Fluorine atoms are known to modulate the electronic distribution of molecules, which can significantly influence their pharmacological properties. This feature has made (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine a valuable building block in the synthesis of novel therapeutic agents.

The synthesis of (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine involves a series of well-established organic reactions, including nucleophilic substitution and stereoselective reduction. The key step in its preparation is the introduction of the chiral center at the propan-2-amine group. This can be achieved through various methods, such as asymmetric hydrogenation or enzymatic resolution. The choice of synthetic route depends on factors such as yield, purity, and scalability.

One of the most compelling aspects of (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine is its potential application in drug discovery. The compound's structural features make it a promising candidate for developing new pharmaceuticals targeting various diseases. For instance, its ability to interact with biological targets in a stereoselective manner suggests that it could be used to create enantiomerically pure drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the role of fluorinated aromatic compounds in medicinal chemistry. These compounds have been shown to exhibit enhanced binding affinities to biological targets compared to their non-fluorinated counterparts. The bromo-4,5-difluorophenyl group in (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine is particularly effective in this regard. It not only increases the metabolic stability of the molecule but also improves its ability to interact with proteins and enzymes.

The compound's potential extends beyond pharmaceutical applications. It has also been explored as a key intermediate in materials science, particularly in the development of advanced polymers and liquid crystals. The presence of fluorine atoms imparts unique electronic properties to these materials, making them suitable for use in optoelectronic devices and other high-tech applications.

In conclusion, (2R)-1-(2-bromo-4,5-difluorophenyl)propan-2-amine (CAS No. 1335574-20-3) is a compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable tool for researchers exploring new drug candidates and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in driving innovation across multiple scientific disciplines.